Cas no 10376-50-8 (3-O-Acetyl-betulinic acid)

3-O-Acetyl-betulinic acid structure

Product Name:3-O-Acetyl-betulinic acid

CAS No:10376-50-8

Molecular Formula:C₃₂H₅₀O₄

Molecular Weight:498.737010478973

CID:167364

PubChem ID:289984

3-O-Acetyl-betulinic acid Properties

Names and Identifiers

- Lup-20(29)-en-28-oicacid, 3-(acetyloxy)-, (3b)-
- 3BETA-ACETOXYBETULINIC ACID
- 3ß-ACETOXYBETULINIC ACID
- 3ß-Acetoxybetulinic acidneat
- 9-acetyloxy-5a,5b,8,8,11a-pentamethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysene-3a-carboxylic acid
- 3-O-Acetylbetulinic acid
- Acetobetulinic acid
- Acetylbetulinic acid
- Betulic acid acetate
- betulinic acid acetate
- 2,4-DIMETHYL-3-BENZYL-THIAZOLIUMBROMIDE
- 3-O-Acetyl-betulinic acid
- Lup-20(29)-en-28-oic acid, acetate
- acetyl betulinic acid
- 10376-50-8
- DTXSID90302661
- NSC-152533
- ACWNTJJUZAIOLW-UHFFFAOYSA-N
- 3-(acetyloxy)lup-20(29)-en-28-oic acid
- NSC152533
- (1R,3aS,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bR)-9-acetyloxy-5a,5b,8,8,11a-pentamethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysene-3a-carboxylic acid
- ACWNTJJUZAIOLW-BWXYOZBYSA-N
- Lup-20(29)-en-28-oic acid, 3-(acetyloxy)-, (3b)-
- BDBM50103967
- 3beta-acetoxylup-20(29)-en-28-oic acid
- (1R,3aS,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bR)-9-acetoxy-5a,5b,8,8,11a-pentamethyl1-(prop-1-en-2-yl)icosahydro-1H-cyclopenta[a]chrysene-3a-carboxylicacid
- 3-O-Acetyl Betulinic Acid
- 3-acetylbetulinic acid
- SCHEMBL962020
- CHEMBL312687
- (3-O-Acetyl)Betulinic Acid
- (1R,3aS,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bR)-9-acetoxy-5a,5b,8,8,11a-pentamethyl-1-(prop-1-en-2-yl)icosahydro-1H-cyclopenta[a]chrysene-3a-carboxylicacid
- 9-Acetoxy-1-isopropenyl-5a,5b,8,8,11a-pentamethyl-icosahydro-cyclopenta[a]chrysene-3a-carboxylic acid
- (1R,3aS,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bR)-9-acetoxy-5a,5b,8,8,11a-pentamethyl-1-(prop-1-en-2-yl)icosahydro-1H-cyclopenta[a]chrysene-3a-carboxylic acid
- Betulinic Acid 3-O-Acetate
- (+)-Acetylbetulinic acid
- Betulinic acid acetate
- 3Beta-acetoxybetulinic acid
- +Expand
- InChIKey： ACWNTJJUZAIOLW-UHFFFAOYSA-N
- Inchi： 1S/C32H50O4/c1-19(2)21-11-16-32(27(34)35)18-17-30(7)22(26(21)32)9-10-24-29(6)14-13-25(36-20(3)33)28(4,5)23(29)12-15-31(24,30)8/h21-26H,1,9-18H2,2-8H3,(H,34,35)
- SMILES： O(C(C)=O)C1CCC2(C)C(C1(C)C)CCC1(C)C2CCC2C3C(C(=C)C)CCC3(C(=O)O)CCC12C

Computed Properties

Exact Mass: 498.37100
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 4
Monoisotopic Mass: 498.37091007g/mol
Heavy Atom Count: 36
Complexity: 967
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 10
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 8.8
Topological Polar Surface Area: 63.6Å²

Experimental Properties

LogP: 7.66030
PSA: 63.60000

3-O-Acetyl-betulinic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
TRC	A171023-5mg	3-O-Acetyl-betulinic acid	10376-50-8		5mg	$ 52.00	2023-09-09
SHENG KE LU SI SHENG WU JI SHU	sc-202017-5 mg	3-O-Acetyl-betulinic acid,	10376-50-8		5mg	￥173.00	2023-07-11

3-O-Acetyl-betulinic acid Related Literature

1. 600. The chemistry of the triterpenes. Part X. The structures of some isomerisation products from betulin and betulinic acid

G. S. Davy,T. G. Halsall,E. R. H. Jones,G. D. Meakins J. Chem. Soc. 1951 2702
2. 180. Optical rotatory power and structure in triterpenoid compounds. Application of the method of molecular rotation differences

D. H. R. Barton,E. R. H. Jones J. Chem. Soc. 1944 659
3. 776. The chemistry of Western Australian plants. Part VI. The occurrence of betulic, oleanolic, and ursolic acids

J. R. Anstee,H. R. Arthur,A. L. Beckwith,D. K. Dougall,P. R. Jefferies,M. Michael,J. C. Watkins,D. E. White J. Chem. Soc. 1952 4065
4. Notes

R. E. Corbett,M. A. McDowall,E. J. Bowen,J. Sahu,C. A. Bunton,G. Israel,M. M. Mhala,D. L. H. Williams,A. R. Katritzky,A. M. Monro,J. A. T. Beard,Peter Bladon,R. L. Huang,C. E. Dalgliesh,W. Kelly,R. A. Cox,A. J. Swallow,G. P. G. Dick,D. Livingston,H. C. S. Wood,G. S. Harris,D. S. Payne,Max Frankel,Y. Knobler,P. A. Fowell,C. T. Mortimer,E. A. Evans,M. Khalifa,A. A. Abo-Ouf,P. Smith,R. Hull,J. Baddiley,J. G. Buchanan,D. H. Hayes,P. A. Smith,M. L. Burstall,M. S. Gibson,E. W. Abel,E. E. Aynsley,M. L. Hair,B. Ellis,V. Petrow,D. Wedlake,R. M. Acheson,G. A. Taylor,Muriel L. Tomlinson,T. H. Elliott J. Chem. Soc. 1958 3715
5. Simple synthesis of allobetulin, 28-oxyallobetulin and related biomarkers from betulin and betulinic acid catalysed by solid acids

Tong-Shuang Li,Jian-Xin Wang,Xue-Jing Zheng J. Chem. Soc. Perkin Trans. 1 1998 3957
6. Betulinic acid acetate, an antiproliferative natural product, suppresses client proteins of heat shock protein pathways through a CDC37-binding mechanism

Qi-Chao Bao,Lu Wang,Lei Wang,Xiao-Li Xu,Fen Jiang,Fang Liu,Xiao-Jin Zhang,Xiao-Ke Guo,Qi-Dong You,Hao-Peng Sun RSC Adv. 2016 6 42537
7. Bioactive composition of Reevesia formosana root and stem with cytotoxic activity potential

Hsun-Shuo Chang,Chu-Hung Lin,Pei-Yu Hsiao,Hung-Ti Peng,Shiow-Ju Lee,Ming-Jen Cheng,Ih-Sheng Chen RSC Adv. 2017 7 27040

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